Cas no 22945-49-9 (Phenol,4-(methylthio)-, phosphite (3:1) (9CI))

Phenol,4-(methylthio)-, phosphite (3:1) (9CI) structure
22945-49-9 structure
Product Name:Phenol,4-(methylthio)-, phosphite (3:1) (9CI)
CAS No:22945-49-9
MF:C21H21O3PS3
MW:448.558402776718
CID:284827
PubChem ID:185519
Update Time:2025-04-19

Phenol,4-(methylthio)-, phosphite (3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(methylthio)-, phosphite (3:1) (9CI)
    • tris(4-methylsulfanylphenyl) phosphite
    • 22945-49-9
    • Phenol, p-(methylthio)-, phosphite (3:1)
    • DTXSID40177487
    • SCHEMBL11469920
    • Phenol, 4-(methylthio)-, phosphite (3:1)
    • Inchi: 1S/C21H21O3PS3/c1-26-19-10-4-16(5-11-19)22-25(23-17-6-12-20(27-2)13-7-17)24-18-8-14-21(28-3)15-9-18/h4-15H,1-3H3
    • InChI Key: ZQKUPMBUKWVNJW-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)OP(OC1C=CC(=CC=1)SC)OC1C=CC(=CC=1)SC

Computed Properties

  • Exact Mass: 448.03923
  • Monoisotopic Mass: 448.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Boiling Point: 525.1°C at 760 mmHg
  • Flash Point: 271.4°C
  • PSA: 27.69
  • LogP: 7.61600
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